3-Amino-6-[4-(dimethylcarbamoyl)phenyl]pyrazine-2-carboxylic acid

• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol
• IUPAC Name: 3-amino-6-[4-(dimethylcarbamoyl)phenyl]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C14H14N4O3/c1-18(2)13(19)9-5-3-8(4-6-9)10-7-16-12(15)11(17-10)14(20)21/h3-7H,1-2H3,(H2,15,16)(H,20,21)
• InChI Key: OZJCLYNKAYQPTB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CN=C(C(=N2)C(=O)O)N

Description

3-Amino-6-[4-(dimethylcarbamoyl)phenyl]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C14H14N4O3 and its molecular weight is 286.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl 3-amino-6-bromo-pyrazine-2-carboxylate (6.01 g, 25.9 mmol, 1.0 Eq.), 4-(dimethylcarbamoyl)phenylboronic acid (5.00 g, 25.9 mmol, 1.0 Eq.), Na2CO3 (5.49 g, 51.8 mmol, 2.0 Eq.) and Pd(PPh3)4 (2.99 g, 2.59 mmol, 0.1 Eq.) in acetonitrile (30 mL) and water (30 mL) were heated at 90° C. for 16 hours. After cooling to ambient temperature the precipitate was removed by filtration. The aqueous filtrate was acidified to pH4 by addition of 1M HCl and then extracted with dichloromethane (3×20 mL), dried over MgSO4 and concentrated in vacuo to give the sub-title product as a yellow solid (2.42 g, 65% Yield). 1H NMR (400.0 MHz, DMSO) δ 2.95 (3H, br s), 3.00 (3H, br s), 7.49-7.51 (2H, m), 7.58 (2H, br s), 8.15 92H, d), 8.95 (1H, s), 13.25 (1H, br s) ppm; MS (ES+) 287.13.

Synthesis routes and methods II

Procedure details

To a solution of methyl 3-amino-6-[4-(dimethylcarbamoyl)phenyl]pyrazine-2-carboxylate (390 mg, 1.299 mmol) in MeOH (2.127 mL) was added a solution of NaOH (649.5 μL of 2 M, 1.299 mmol) in H2O (2.127 mL). The resulting solution was heated to 60° C. for 2 hours and then allowed to cool and neutralised with HCl. The resultant precipitate was collected and washed with ether and dried (340 mg, 91% Yield). MS (ES+) 287.08